7-Chloro-6-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one
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Overview
Description
The compound “7-Chloro-6-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one” is a chemical compound with the molecular formula C10H9ClF3NO .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a series of (Z)-4-((3-chloro-4-fluorophenyl)amino)-1,1,1-trifluorobut-3-en-2-ones and 1-(1-((3-chloro-4-fluorophenyl)amino)-3,4-dihydronaphthalen-2-yl)-2,2,2-trifluoroethanone were synthesized from the O,N-exchange reaction of some 4-methoxy-4-alkyl(aryl)-1,1,1-trifluoroalk-3-en-2-ones with 3-chloro-4-fluoroaniline .Scientific Research Applications
Synthesis and Chemical Analysis
- 7-Chloro-6-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one has been utilized in various synthetic chemical processes. For instance, it has been used in the synthesis of heptachloro-7-(dihalomethyl)naphthalenes, demonstrating the compound's versatility in generating halogenated organic compounds (Garcia et al., 1995).
- The compound has also been a key intermediate in the synthesis of 3-alkyl/aryl-6-(l-chloro-3,4-dihydronaphth-2-yl)-5,6-dihydro-s-triazolo[3,4-b][1,3,4]thiadiazoles, indicating its role in creating diverse heterocyclic structures with potential biological activities (Kamotra et al., 2007).
Biological and Pharmaceutical Research
- In the biological sphere, this compound derivatives have been investigated for their potential biological activities. For example, novel oximes of 2‐aryl‐6‐methoxy‐3,4‐dihydronaphthalene, synthesized from this compound, were evaluated as inhibitors of 17α‐hydroxylase‐C17,20‐lyase, an enzyme relevant in steroidogenesis (Zhuang & Hartmann, 1998).
Chemical Properties and Reactions
- The compound's role in various chemical reactions has been a subject of interest. It has been used in direct iodination studies of indanone and tetralone derivatives, showcasing its reactivity with elemental iodine (Jereb et al., 2003).
- Additionally, its involvement in the electrochemical fluorination of trifluoromethyl-substituted benzenes, leading to the production of perfluorocyclohexane derivatives, highlights its utility in fluorination chemistry (Yonekura et al., 1976).
Future Directions
properties
IUPAC Name |
7-chloro-6-(trifluoromethyl)-3,4-dihydro-2H-naphthalen-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClF3O/c12-9-5-7-6(2-1-3-10(7)16)4-8(9)11(13,14)15/h4-5H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJWKYWJYUAJTGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=C(C=C2C(=O)C1)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClF3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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